![molecular formula C15H25ClN2O B7630759 (2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide;hydrochloride](/img/structure/B7630759.png)
(2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide;hydrochloride
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Overview
Description
(2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide; hydrochloride, also known as TAK-659, is a small molecule inhibitor of Bruton's tyrosine kinase (BTK). BTK is a non-receptor tyrosine kinase that plays a crucial role in the development and activation of B cells. TAK-659 has shown promising results in preclinical studies as a potential therapeutic agent for B cell malignancies and autoimmune diseases.
Mechanism of Action
(2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide;hydrochloride inhibits BTK by binding to its active site and preventing its phosphorylation. BTK is a key mediator of B cell receptor (BCR) signaling, which plays a critical role in B cell development, activation, and survival. Inhibition of BTK by this compound blocks BCR signaling and downstream pathways, leading to apoptosis of B cells and suppression of autoantibody production.
Biochemical and Physiological Effects
This compound has been shown to selectively inhibit BTK without affecting other kinases, such as Tec, Itk, and JAK3. This selectivity profile minimizes off-target effects and reduces the risk of toxicity. This compound has also demonstrated favorable pharmacokinetic properties, including good oral bioavailability, high plasma exposure, and long half-life. In preclinical studies, this compound has exhibited dose-dependent inhibition of BTK signaling and potent anti-tumor and anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
(2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide;hydrochloride has several advantages for lab experiments, including its selectivity, potency, and favorable pharmacokinetic properties. This compound can be used as a tool compound to study BTK signaling and its role in B cell development, activation, and survival. However, there are also limitations to using this compound in lab experiments, such as the potential for off-target effects and the need for appropriate controls to ensure specificity of the observed effects.
Future Directions
There are several future directions for the development and application of (2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide;hydrochloride. First, this compound is currently being evaluated in clinical trials for the treatment of B cell malignancies and autoimmune diseases. The results of these trials will provide valuable information on the safety, efficacy, and pharmacokinetics of this compound in humans. Second, this compound could be combined with other targeted therapies or immunotherapies to enhance its anti-tumor or immunomodulatory effects. Third, this compound could be used as a tool compound to study the role of BTK in other diseases, such as infectious diseases and neurodegenerative diseases. Fourth, this compound could be further optimized for improved selectivity, potency, and pharmacokinetic properties. Finally, the development of this compound analogs or derivatives could lead to the discovery of novel BTK inhibitors with improved therapeutic potential.
Synthesis Methods
The synthesis method of (2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide;hydrochloride involves several steps, including the synthesis of a key intermediate, followed by the coupling of the intermediate with benzyl amine and subsequent purification. The detailed synthesis method of this compound has been published in a peer-reviewed journal.
Scientific Research Applications
(2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide;hydrochloride has been extensively studied in preclinical models of B cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B cell lymphoma (DLBCL). In these studies, this compound has shown potent anti-tumor activity by inhibiting BTK signaling and inducing apoptosis in cancer cells. This compound has also been investigated in preclinical models of autoimmune diseases, such as rheumatoid arthritis and lupus, where it has demonstrated efficacy by suppressing autoantibody production and reducing inflammation.
properties
IUPAC Name |
(2S)-2-amino-N-benzyl-N-(2,2-dimethylpropyl)propanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O.ClH/c1-12(16)14(18)17(11-15(2,3)4)10-13-8-6-5-7-9-13;/h5-9,12H,10-11,16H2,1-4H3;1H/t12-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZUHPXUPKJKDEC-YDALLXLXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(CC1=CC=CC=C1)CC(C)(C)C)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N(CC1=CC=CC=C1)CC(C)(C)C)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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